Cas no 134649-67-5 (Butanoic acid, 2-[(4-ethylphenyl)sulfonyl]-3-methyl-)

• Product Name: Butanoic acid, 2-[(4-ethylphenyl)sulfonyl]-3-methyl-
• CAS No: 134649-67-5
• MF: C₁₃H₁₈O₄S
• MW: 270.344623088837
• CID: 1235963
• PubChem ID: 15130543
• Update Time: 2025-04-20

Butanoic acid, 2-[(4-ethylphenyl)sulfonyl]-3-methyl- Chemical and Physical Properties

Names and Identifiers

• Butanoic acid, 2-[(4-ethylphenyl)sulfonyl]-3-methyl-
• 2-[(4-Ethylphenyl)sulfonyl]-3-methylbutanoic acid
• 134649-67-5
• DTXSID901233885

• Inchi： 1S/C13H18O4S/c1-4-10-5-7-11(8-6-10)18(16,17)12(9(2)3)13(14)15/h5-9,12H,4H2,1-3H3,(H,14,15)
• InChI Key： FYUPOMLBMAPMEY-UHFFFAOYSA-N
• SMILES： S(C1C=CC(CC)=CC=1)(C(C(=O)O)C(C)C)(=O)=O

Computed Properties

• Exact Mass: 270.09258022g/mol
• Monoisotopic Mass: 270.09258022g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 372
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 79.8Ų